Cas no 1803776-83-1 (Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate
• CAS No: 1803776-83-1
• MF: C₁₂H₉F₃INO₂
• MW: 383.105046033859
• CID: 4943444
• Update Time: 2025-11-06

Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3INO2/c1-2-19-10(18)5-7-3-4-9(16)8(6-17)11(7)12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： XYUQYUHKTSINIK-UHFFFAOYSA-N
• SMILES： IC1C=CC(CC(=O)OCC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate

Research Brief on Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS: 1803776-83-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS: 1803776-83-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the trifluoromethyl and cyano groups, make it a valuable intermediate in the development of novel pharmaceuticals.

Recent studies have highlighted the role of Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate as a key intermediate in the synthesis of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of trifluoromethyl-substituted heterocycles, which are known for their enhanced metabolic stability and binding affinity to biological targets. The presence of the iodine atom in the compound also offers opportunities for further functionalization via cross-coupling reactions, a feature that has been exploited in the development of kinase inhibitors.

In addition to its synthetic versatility, Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate has shown promise in preclinical studies. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific cancer-related enzymes, such as tyrosine kinases. The study further suggested that the trifluoromethyl group plays a critical role in enhancing the compound's lipophilicity and membrane permeability, thereby improving its pharmacokinetic properties.

The compound's mechanism of action and structure-activity relationships (SAR) have also been explored in recent research. Computational modeling and X-ray crystallography studies have revealed that the cyano and trifluoromethyl groups contribute to the compound's ability to form hydrogen bonds and hydrophobic interactions with target proteins. These insights are invaluable for the rational design of next-generation therapeutics, particularly in oncology and inflammatory diseases.

Despite its potential, challenges remain in the large-scale synthesis and optimization of Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate for clinical applications. Current research efforts are focused on improving yield and purity while minimizing environmental impact. Green chemistry approaches, such as catalytic iodination and solvent-free reactions, are being investigated to address these challenges. Furthermore, ongoing studies are exploring the compound's toxicity profile and potential off-target effects to ensure its suitability for drug development.

In conclusion, Ethyl 3-cyano-4-iodo-2-(trifluoromethyl)phenylacetate (CAS: 1803776-83-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity make it a valuable tool for drug discovery. Future research should focus on optimizing its synthetic routes, elucidating its full therapeutic potential, and advancing its development toward clinical trials. This compound exemplifies the intersection of synthetic chemistry and medicinal science, offering exciting opportunities for innovation in the treatment of complex diseases.